Cas no 2097928-38-4 (3,4,5-triethoxy-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}benzamide)

• Product Name: 3,4,5-triethoxy-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}benzamide
• CAS No: 2097928-38-4
• MF: C₂₂H₃₀N₂O₄S
• MW: 418.549604892731
• CID: 5469130
• Update Time: 2025-07-18

3,4,5-triethoxy-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-triethoxy-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}benzamide
• 3,4,5-triethoxy-N-[1-(thiophen-3-ylmethyl)pyrrolidin-3-yl]benzamide

• Inchi： 1S/C22H30N2O4S/c1-4-26-19-11-17(12-20(27-5-2)21(19)28-6-3)22(25)23-18-7-9-24(14-18)13-16-8-10-29-15-16/h8,10-12,15,18H,4-7,9,13-14H2,1-3H3,(H,23,25)
• InChI Key： XMXQWKSZAQBGRJ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CN1CCC(C1)NC(C1C=C(C(=C(C=1)OCC)OCC)OCC)=O

Computed Properties

• Exact Mass: 418.19262862 g/mol
• Monoisotopic Mass: 418.19262862 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 10
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 418.6
• XLogP3: 3.6
• Topological Polar Surface Area: 88.3

Additional information on 3,4,5-triethoxy-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}benzamide

Research Brief on 3,4,5-Triethoxy-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}benzamide (CAS: 2097928-38-4)

In recent years, the compound 3,4,5-triethoxy-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}benzamide (CAS: 2097928-38-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of neurological disorders and cancer. The presence of a thiophene moiety and a triethoxybenzamide group suggests its potential as a modulator of specific biological pathways, making it a promising candidate for further research and development.

Recent studies have focused on elucidating the pharmacological properties of 3,4,5-triethoxy-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}benzamide. One key area of investigation has been its interaction with neurotransmitter receptors, particularly those involved in dopamine and serotonin signaling. Preliminary in vitro assays have demonstrated that this compound exhibits moderate affinity for certain receptor subtypes, hinting at its potential utility in treating mood disorders or neurodegenerative diseases. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

Another promising avenue of research involves the anticancer properties of 3,4,5-triethoxy-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}benzamide. Recent work published in the Journal of Medicinal Chemistry has shown that this compound can inhibit the proliferation of certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action appears to involve the disruption of key signaling pathways, such as the PI3K/AKT/mTOR cascade, which is frequently dysregulated in cancer. These findings suggest that the compound could serve as a scaffold for the development of novel anticancer agents.

The synthesis and optimization of 3,4,5-triethoxy-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}benzamide have also been a focus of recent research. A study published in Organic & Biomolecular Chemistry detailed a scalable synthetic route for this compound, highlighting its potential for large-scale production. Additionally, structure-activity relationship (SAR) studies have been conducted to identify key structural modifications that could enhance its biological activity and pharmacokinetic properties. These efforts are critical for advancing the compound from the bench to the clinic.

Despite these promising developments, several challenges remain. The compound's solubility and bioavailability are areas of concern, as they could limit its therapeutic efficacy. Researchers are exploring various formulation strategies, such as nanoparticle-based delivery systems, to address these issues. Furthermore, comprehensive toxicology studies are needed to ensure the compound's safety before it can progress to clinical trials.

In conclusion, 3,4,5-triethoxy-N-{1-[(thiophen-3-yl)methyl]pyrrolidin-3-yl}benzamide (CAS: 2097928-38-4) represents a promising candidate for further investigation in both neurological and oncological applications. Its unique chemical structure and preliminary biological activity make it a valuable tool for understanding disease mechanisms and developing new therapeutics. Continued research efforts will be essential to fully realize its potential and translate these findings into clinical benefits.